Cas no 101398-22-5 (Methanone, (2-hydroxy-3,4-dimethoxyphenyl)-2-thienyl-)
101398-22-5 structure
Product Name:Methanone, (2-hydroxy-3,4-dimethoxyphenyl)-2-thienyl-
CAS No:101398-22-5
MF:C13H12O4S
MW:264.296982765198
CID:1128803
Update Time:2024-07-27
Methanone, (2-hydroxy-3,4-dimethoxyphenyl)-2-thienyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (2-hydroxy-3,4-dimethoxyphenyl)-2-thienyl-
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- Inchi: 1S/C13H12O4S/c1-16-9-6-5-8(12(15)13(9)17-2)11(14)10-4-3-7-18-10/h3-7,15H,1-2H3
- InChI Key: YMXWJRLIELRFSB-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C(OC)=C1O)(C1SC=CC=1)=O
Computed Properties
- Exact Mass: 264.04566
Experimental Properties
- Density: 1.299±0.06 g/cm3(Predicted)
- Melting Point: 140 °C(Solv: ethanol (64-17-5))
- Boiling Point: 405.9±45.0 °C(Predicted)
- PSA: 55.76
- pka: 7.03±0.40(Predicted)
Methanone, (2-hydroxy-3,4-dimethoxyphenyl)-2-thienyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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